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Thermal Properties & Eutectic Mixture Data

The table below summarizes the key experimental findings for avocado-derived polyols, highlighting the

characteristics of the eutectic mixture.

Compound/ Molar Ratio Peak Melting o L

. . Key Characteristics & Implications
Mixture (Avocadene:Avocadyne) Point (°C)
Avocadene Pure Compound ~60 Higher melting point than the eutectic
[1] (estimated mixture [1].

from chart)

Avocadyne Pure Compound ~95 Highest melting point; different crystal
[1] (estimated structure (polymorphs) [1].

Avocatin B 1:1
(AVO) [1]

from chart)

~45
(estimated
from chart)

Eutectic mixture; lowest melting point
and entropy, indicating a more
disordered, liquid-like crystal favorable
for formulation [1].
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Compound/ Molar Ratio Peak Melting . .

. . Key Characteristics & Implications
Mixture (Avocadene:Avocadyne) Point (°C)
3:1 Mixture 31 ~50 Melting point between pure avocadene
[1] (estimated and the eutectic [1].

from chart)

3:2 Mixture 3:2 ~47 Melting point closer to, but still higher
[1] (estimated than, the eutectic [1].
from chart)

The formation of the eutectic mixture was confirmed using Differential Scanning Calorimetry (DSC) and
X-ray Powder Diffraction (XRD) [1]. XRD analysis further revealed that the AVO eutectic has a smaller
crystal domain size than the other mixtures, which is a known characteristic of eutectic systems that

contributes to a lower melting point [1].

Experimental Protocol for Thermal Characterization

The following methodology outlines how the thermal behavior and eutectic composition of avocado polyols

were determined [1]. This workflow was used to generate the data in the table above.
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[Start: Sample Preparatiora

Purify avocado seed extract
to obtain avocadene
and avocadyne

Prepare binary mixtures
at varying molar ratios
(e.g., 1:1, 3:1, 3:2)

:

Perform Thermal Analysis
via Differential Scanning
Calorimetry (DSC)

elting point data

Identify Eutectic Point: Analyze Crystal Structure
Lowest melting point via X-ray Powder
composition Diffraction (XRD)

Correlate thermal behavior
with structural properties

Characterize Domain Size
and Lamellar Structure
from XRD data

Click to download full resolution via product page

Experimental workflow for characterizing avocadene-avocadyne eutectic mixtures [1].

e Sample Preparation: Avocadene and avocadyne were purified from avocado seed ethyl acetate
extracts. Mixtures were prepared at specific molar ratios (1:1, 3:1, 3:2) for analysis [1].

e DSC Analysis: Melting points and enthalpies were determined using DSC. The heating rate was 2 °C
min~* under a nitrogen flow of 50 mL min~* [1]. The eutectic point was identified as the composition
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with the lowest melting temperature [1].
¢ XRD Analysis: Powder XRD was performed in small- and wide-angle regions (SAXS/WAXS) to

analyze crystal structure, lamellar arrangement, and domain size [1].

Formulation Application & Protocol

The avocadene-avocadyne (AVO) eutectic mixture was successfully incorporated into a Self-Emulsifying

Drug Delivery System (SEDDS). The experimental workflow for creating and testing this formulation is

detailed below [1].

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7101315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101315/
https://www.smolecule.com/products/s597410?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7101315/
https://www.smolecule.com/products/s597410?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison
Specifications & Pricing

[Start: SEDDS Formulatioa

Dissolve AVO (1-20 mg) in
oil/surfactant phase (e.g.,
Neobee M5 & Tween 80, 1:1)

Heat mixture to 75°C
for 2 hours

'

Add aqueous phase
(PBS) and vortex
for 30 seconds

Characterization:
Formation of O/W
microemulsions (~20 nm)

:

In Vitro Evaluation:
Cytotoxicity and
potency in AML cell lines

In Vivo Pilot Study:
Pharmacokinetics and
biodistribution in mice

Click to download full resolution via product page

Workflow for developing and evaluating the AVO-SEDDS formulation [1].

e Formulation Composition: The SEDDS consisted of a 1:1 ratio of medium-chain triglyceride oll
(Neobee M5) and surfactant (Tween 80 or Cremophor EL) [1].
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e AVO Incorporation: AVO (1-20 mg) was dissolved in the oil/surfactant phase by heating at 75°C for
2 hours. Upon dilution with phosphate-buffered saline (PBS) and vortexing for 30 seconds, it
spontaneously formed transparent oil-in-water (O/W) microemulsions with droplet sizes as small as
20 nm [1].

¢ Key Findings: The AVO mixture acted as a bioactive co-surfactant, significantly reducing emulsion
droplet size. This SEDDS formulation enhanced the potency of AVO in acute myeloid leukemia cell
lines and improved the encapsulation of poorly water-soluble drugs like naproxen and curcumin [1].

Further Research Directions

The 2020 study provides a strong foundation, but several aspects remain open for further investigation,

which aligns with the needs of a research and development audience:

¢ Systematic Thermal Analysis: A detailed phase diagram for the avocadene-avocadyne system,
constructed from DSC data at numerous composition intervals, would be highly valuable [1] [2].

e Advanced Characterization: Investigating other thermal properties, such as thermal conductivity
and decomposition kinetics, could be relevant for processing and stability studies, drawing on
methodologies used for other eutectic systems [3].

e Expanded Formulation Screening: Exploring a wider range of SEDDS compositions and other
advanced delivery systems (e.g., solid dispersions) could further optimize bioavailability [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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